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Compound of Interest

Compound Name: Cdk12-IN-5

Cat. No.: B10856903 Get Quote

Cdk12-IN-5 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of Cdk12-
IN-5, a potent and selective CDK12 inhibitor. Below you will find troubleshooting guides and

frequently asked questions to ensure the successful application of this compound in your

experiments.

Frequently Asked Questions (FAQs)
1. What is Cdk12-IN-5 and what is its mechanism of action?

Cdk12-IN-5 is a pyrazolotriazine-based small molecule that acts as a potent inhibitor of Cyclin-

Dependent Kinase 12 (CDK12).[1][2][3][4] CDK12, in complex with Cyclin K, plays a crucial role

in the regulation of gene transcription by phosphorylating the C-terminal domain (CTD) of RNA

Polymerase II (RNAPII).[5][6][7] This phosphorylation is particularly important for the

expression of long genes, including many essential DNA Damage Response (DDR) genes

such as BRCA1, ATR, FANCI, and FANCD2.[5][6][8] By inhibiting CDK12, Cdk12-IN-5 disrupts

the transcription of these key DDR genes, leading to a "BRCAness" phenotype. This acquired

vulnerability can sensitize cancer cells to DNA-damaging agents and PARP inhibitors.

2. What are the recommended storage conditions for Cdk12-IN-5?

Proper storage of Cdk12-IN-5 is critical to maintain its stability and activity. Recommendations

for both solid compound and stock solutions are summarized in the table below.
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3. How should I prepare stock solutions of Cdk12-IN-5?

It is recommended to prepare a concentrated stock solution of Cdk12-IN-5 in a suitable solvent

such as DMSO.[9][10] Once prepared, the stock solution should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.

[1] Store these aliquots at -20°C or -80°C for long-term use.

4. In which solvents is Cdk12-IN-5 soluble?

Cdk12-IN-5 is soluble in DMSO.[9][10] For in vivo applications, specific formulation protocols

are available, which may involve co-solvents such as PEG300, Tween-80, and saline, or corn

oil.[1] It is important to follow the formulation guidelines carefully to ensure proper dissolution

and bioavailability.

Quantitative Data Summary
Parameter Value Reference

Form Solid [1]

Molecular Formula C₁₈H₁₅F₅N₈O [3][9][11]

Molecular Weight 454.36 g/mol [3][9][11]

Purity >98% (by HPLC) [9]

IC₅₀ (CDK12) 23.9 nM (at 2 mM ATP) [1][2][4]

IC₅₀ (CDK2/Cyclin E) 173 µM (at 2 mM ATP) [1][2][4]

IC₅₀ (CDK9/Cyclin T1) 127 µM (at 2 mM ATP) [1][2][4]
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Condition Solid Cdk12-IN-5 Cdk12-IN-5 Stock Solution

Short-term Storage 0-4°C (days to weeks) 0-4°C (days to weeks)

Long-term Storage -20°C (months to years)
-20°C (1 month) or -80°C (6

months)

Shipping
Ambient temperature (stable

for a few weeks)
Shipped on blue ice

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution

- Exceeded solubility limit-

Temperature fluctuations

- Gently warm the solution-

Use sonication to aid

dissolution[1][10]- Prepare a

fresh stock solution at a lower

concentration

Inconsistent or no biological

effect

- Compound degradation due

to improper storage or

handling- Incorrect dosage or

concentration- Cell line

resistance

- Ensure the compound has

been stored correctly and

avoid repeated freeze-thaw

cycles- Perform a dose-

response experiment to

determine the optimal

concentration- Verify the

expression and activity of

CDK12 in your cell line

Difficulty dissolving the

compound for in vivo studies

- Inappropriate solvent or

formulation

- Follow the recommended in

vivo formulation protocols

precisely[1]- Ensure all

components of the formulation

are of high purity

Experimental Protocols & Methodologies
General Workflow for a Cell-Based Assay with Cdk12-IN-5
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General Experimental Workflow for Cdk12-IN-5

Preparation

Treatment

Analysis

Data Interpretation

Prepare Cdk12-IN-5 Stock Solution (e.g., 10 mM in DMSO)

Seed Cells in Multi-well Plates

Treat Cells with a Dilution Series of Cdk12-IN-5

Incubate for a Defined Period (e.g., 24, 48, 72 hours)

Assess Cell Viability (e.g., MTS, CellTiter-Glo) Perform Western Blot for DDR Proteins (e.g., BRCA1) Perform qPCR for DDR Gene Expression

Calculate IC50 Values Analyze Changes in Gene and Protein Expression
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Cdk12 Signaling Pathway and Inhibition by Cdk12-IN-5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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